Cas no 69975-91-3 (Dopamine 3-β-D-Glucuronide Sodium Salt)

• Product Name: Dopamine 3-β-D-Glucuronide Sodium Salt
• CAS No: 69975-91-3
• MF: C₁₄H₁₈NNaO₈
• MW: 351.284395694733
• CID: 974485
• Update Time: 2025-06-26

Dopamine 3-β-D-Glucuronide Sodium Salt Chemical and Physical Properties

Names and Identifiers

• Dopamine 3-β-D-Glucuronide Sodium Salt
• LogP
• 5-(2-Aminoethyl)-2-hydroxyphenyl (5ξ)-β-D-lyxo-hexopyranosiduroni c acid
• DOPAMINE 3-ك-D-GLUCURONIDE
• 5-(2-AMinoethyl)-2-hydroxyphenyl
• β-D-Glucopyranosiduronic acid, 5-(2-aminoethyl)-2-hydroxyphenyl
• Dopamine-β-D-Glucuronide Sodium Salt
• Sodium 4-(2-aminoethyl)-2-((6-carboxy-3,4,5-trihydroxytetrahydro-2h-pyran-2-yl)oxy)phenolate

• Inchi： 1S/C14H19NO8.Na/c15-4-3-6-1-2-7(16)8(5-6)22-14-11(19)9(17)10(18)12(23-14)13(20)21;/h1-2,5,9-12,14,16-19H,3-4,15H2,(H,20,21);/q;+1/p-1/t9?,10-,11?,12?,14+;/m0./s1
• InChI Key： IJTRTNHFHDFRQJ-CNVUCCHTSA-M
• SMILES： c1(O[C@@H]2OC(C([O-])=O)[C@@H](O)C(O)C2O)cc(CCN)ccc1O.[Na+]

Computed Properties

• Exact Mass: 329.11107

Experimental Properties

• Melting Point: 199-201°C
• Solubility: 可溶于甲醇（轻微加热）、水（轻微超声处理）
• PSA: 162.7

Dopamine 3-β-D-Glucuronide Sodium Salt Security Information

• Storage Condition：Hygroscopic, -20°C Freezer, Under Inert Atmosphere

Additional information on Dopamine 3-β-D-Glucuronide Sodium Salt

Dopamine 3-β-D-Glucuronide Sodium Salt (CAS No. 69975-91-3): A Comprehensive Overview

Dopamine 3-β-D-Glucuronide Sodium Salt, chemically designated as Dopamine 3-β-D-Glucuronide Sodium Salt with the CAS number 69975-91-3, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound has garnered attention due to its unique structural properties and potential biological activities, making it a subject of extensive research in various therapeutic areas.

The molecular structure of Dopamine 3-β-D-Glucuronide Sodium Salt consists of dopamine, a well-known neurotransmitter, conjugated with glucuronic acid via an ester linkage. This conjugation enhances the solubility and stability of dopamine, which is crucial for its pharmacokinetic profile. The sodium salt form further improves its solubility in aqueous solutions, making it more suitable for various pharmaceutical applications.

Recent studies have highlighted the importance of dopamine metabolites in understanding neurological and cardiovascular disorders. Dopamine 3-β-D-Glucuronide Sodium Salt has been investigated for its potential role in modulating dopaminergic pathways, which are implicated in conditions such as Parkinson's disease, schizophrenia, and hypertension. The glucuronide conjugation is known to prolong the half-life of dopamine in the bloodstream, allowing for more sustained therapeutic effects.

In the realm of drug development, Dopamine 3-β-D-Glucuronide Sodium Salt has shown promise as a potential prodrug for dopamine analogs. By leveraging its stable glucuronide moiety, this compound can be designed to release active dopamine or its derivatives at targeted sites within the body. This approach has been explored in the development of novel treatments for neurodegenerative diseases where sustained dopamine levels are critical.

Advances in analytical chemistry have enabled researchers to gain deeper insights into the pharmacokinetics and pharmacodynamics of Dopamine 3-β-D-Glucuronide Sodium Salt. Techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have been instrumental in characterizing this compound and understanding its interactions within biological systems. These methodologies have facilitated the identification of key metabolites and their degradation pathways, contributing to a better understanding of its therapeutic potential.

The synthesis of Dopamine 3-β-D-Glucuronide Sodium Salt has also seen significant advancements. Modern synthetic strategies have improved yield and purity, making it more feasible for large-scale production. Enzymatic methods, particularly those involving glycosyltransferases, have been employed to achieve high selectivity and efficiency in the formation of the glucuronide linkage. These innovations have not only enhanced the production process but also opened new avenues for structural modifications and functionalization.

Preclinical studies have demonstrated that Dopamine 3-β-D-Glucuronide Sodium Salt exhibits favorable pharmacological properties when compared to unmodified dopamine. It demonstrates reduced oxidative degradation and improved bioavailability, making it a promising candidate for therapeutic applications. Additionally, its ability to cross the blood-brain barrier suggests potential utility in treating central nervous system disorders.

The role of this compound in drug delivery systems has also been explored. Nanotechnology-based delivery platforms have been investigated to enhance the targeted release of dopamine at specific sites within the brain or other organs. These systems leverage the solubility and stability advantages of Dopamine 3-β-D-Glucuronide Sodium Salt to improve therapeutic efficacy while minimizing side effects.

Ethical considerations and regulatory aspects are crucial when evaluating new pharmaceutical compounds like Dopamine 3-β-D-Glucuronide Sodium Salt. Rigorous testing is required to ensure safety and efficacy before clinical trials can commence. Regulatory agencies such as the FDA and EMA provide guidelines for drug development that emphasize thorough characterization and validation of new compounds.

The future directions for research on Dopamine 3-β-D-Glucuronide Sodium Salt are promising. Investigations into its mechanisms of action and interactions with other biological molecules will continue to provide valuable insights into its therapeutic potential. Furthermore, exploring its applications in personalized medicine could lead to more tailored treatment strategies for patients with neurological and cardiovascular disorders.

In conclusion, Dopamine 3-β-D-Glucuronide Sodium Salt (CAS No. 69975-91-3) is a compound with significant potential in pharmaceutical applications. Its unique structural properties, combined with advancements in synthetic chemistry and drug delivery systems, make it a valuable asset in the development of novel therapeutics. Continued research efforts will further elucidate its biological activities and expand its therapeutic utility.